Cas no 1189652-54-7 (Citalopram-d6 N-Oxide)

• Product Name: Citalopram-d6 N-Oxide
• CAS No: 1189652-54-7
• MF: C₂₀H₁₅D₆FN₂O₂
• MW: 346.428
• CID: 4553995
• Update Time: 2025-06-08

Citalopram-d6 N-Oxide Chemical and Physical Properties

Names and Identifiers

• Citalopram-d6 N-Oxide

Additional information on Citalopram-d6 N-Oxide

Citalopram-d6 N-Oxide (CAS No. 1189652-54-7): An Overview of Its Properties and Applications

Citalopram-d6 N-Oxide (CAS No. 1189652-54-7) is a deuterated derivative of the well-known antidepressant citalopram. This compound is of significant interest in the pharmaceutical and chemical research communities due to its unique properties and potential applications in various fields, including drug metabolism studies, pharmacokinetic analysis, and the development of novel therapeutic agents.

The deuterium atoms in Citalopram-d6 N-Oxide provide enhanced stability and altered metabolic pathways compared to its non-deuterated counterpart. This makes it an invaluable tool for researchers aiming to understand the behavior of citalopram in biological systems. Recent studies have highlighted the importance of deuterated compounds in drug development, as they can offer improved pharmacological profiles and reduced side effects.

In the context of pharmacokinetics, Citalopram-d6 N-Oxide serves as a valuable internal standard for quantifying citalopram levels in biological samples. The use of deuterated internal standards is a standard practice in analytical chemistry, as they help to correct for matrix effects and improve the accuracy and precision of quantitative analyses. This is particularly crucial in clinical trials and therapeutic drug monitoring, where precise measurements are essential for ensuring patient safety and efficacy.

Recent advancements in mass spectrometry techniques have further enhanced the utility of Citalopram-d6 N-Oxide. High-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) have been employed to detect and quantify citalopram and its metabolites with unprecedented accuracy. These techniques are instrumental in understanding the metabolic fate of citalopram and its deuterated analogs, providing insights into drug metabolism and pharmacodynamics.

The N-oxide form of Citalopram-d6 is particularly interesting due to its potential as a prodrug. Prodrugs are inactive compounds that are converted into their active forms through metabolic processes within the body. The N-oxide group can be reduced by enzymatic processes, releasing the active form of citalopram. This property makes Citalopram-d6 N-Oxide a promising candidate for improving the bioavailability and therapeutic efficacy of citalopram.

Research has also focused on the use of Citalopram-d6 N-Oxide in combination therapies. Combining citalopram with other drugs can enhance treatment outcomes for various psychiatric disorders, such as major depressive disorder (MDD) and anxiety disorders. The deuterated form may offer additional benefits by reducing drug-drug interactions and improving overall treatment efficacy.

In addition to its pharmaceutical applications, Citalopram-d6 N-Oxide has been studied for its potential in environmental monitoring. Deuterated compounds can be used as tracers to track the fate and transport of pharmaceuticals in environmental systems. This is particularly relevant given the growing concern over pharmaceutical pollution and its impact on ecosystems.

The synthesis of Citalopram-d6 N-Oxide involves several steps, including the deuteration of specific positions on the citalopram molecule followed by oxidation to form the N-oxide derivative. These processes require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have made it possible to produce high-quality deuterated compounds with greater efficiency.

In conclusion, Citalopram-d6 N-Oxide (CAS No. 1189652-54-7) is a versatile compound with significant potential in various research and clinical applications. Its unique properties make it an essential tool for understanding drug metabolism, improving pharmacokinetic analysis, and developing novel therapeutic strategies. As research continues to advance, the role of deuterated compounds like Citalopram-d6 N-Oxide is likely to become even more prominent in the field of pharmaceutical science.